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An In-Depth Technical Guide to Flephedrone (4-FMC)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Flephedrone, also known as 4-fluoromethcathinone (4-FMC), is a synthetic stimulant of the

cathinone class.[1] It emerged as a designer drug in the late 2000s, sold online as a "legal

high" or "research chemical".[1][2] This document provides a comprehensive technical

overview of 4-FMC, consolidating available data on its chemical structure, physicochemical

properties, synthesis, pharmacology, and metabolism. The information is intended for

researchers, scientists, and drug development professionals to support further investigation

into this compound.

Chemical Structure and Physicochemical Properties
4-FMC is a ring-substituted analogue of methcathinone.[3] The presence of a chiral center at

the α-carbon results in two enantiomers, (S)-4-FMC and (R)-4-FMC; however, it is most

commonly available as a racemic mixture.[4]

Table 1: Chemical and Physical Properties of Flephedrone (4-FMC)
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Property Value Source

IUPAC Name
(RS)-1-(4-Fluorophenyl)-2-

(methylamino)propan-1-one
[4][5]

Synonyms Flephedrone, 4-FMC [5]

Chemical Formula C₁₀H₁₂FNO [1]

Molecular Weight 181.21 g/mol [1]

CAS Number 7589-35-7 [5]

Appearance
White powder (hydrochloride

salt)
[5]

Melting Point
220-222 °C (hydrochloride

salt)
[4]

Solubility
Water-soluble (hydrochloride

salt)
[4]

UVmax 253.6 nm [5]

Synthesis
The first published synthesis of 4-FMC was in 1952.[4][6] The primary method involves the α-

bromination of a propiophenone precursor, followed by a reaction with N-methylamine.[4]
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Synthesis of Flephedrone (4-FMC)

4-Fluoropropiophenone
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Mechanism of Action of 4-FMC
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Proposed Metabolic Pathways of 4-FMC

Flephedrone (4-FMC)

N-demethylated metabolite

N-demethylation
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(4-fluoroephedrine/pseudoephedrine)

Keto reduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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